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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B3418293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the application of

Disperse Orange 44 in sublimation transfer printing, tailored for a scientific research

environment.

Introduction
Disperse Orange 44 is a non-ionic monoazo disperse dye known for its application in dyeing

and printing synthetic fibers, particularly polyester.[1][2] Its ability to undergo sublimation—

transitioning from a solid to a gaseous state without passing through a liquid phase—makes it

suitable for sublimation transfer printing. This process allows for the high-resolution transfer of

designs and patterns onto appropriate substrates. Beyond textiles, the principles of sublimation

transfer can be adapted for specialized applications in a laboratory setting, such as the

functionalization of polymer surfaces or the creation of analytical platforms.

Properties of Disperse Orange 44
A summary of the key physical and chemical properties of Disperse Orange 44 is presented

below. This data is essential for understanding the dye's behavior during the sublimation

process and for ensuring reproducible results.
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Property Value Reference

C.I. Name Disperse Orange 44 [2]

CAS Number 12223-26-6 [1]

Molecular Formula C16H11ClN6O2 [1]

Molecular Weight 354.75 g/mol [1]

Appearance
Orange-red powder or brown

granules
[1]

Primary Application

Dyeing and printing of

polyester and its blended

fabrics

[1][3]

Other Substrates Acetate fibers [1][3]

Sublimation Transfer Printing: Key Parameters
The success of the sublimation transfer process is dependent on precise control over

temperature, time, and pressure. The following table summarizes the recommended

parameters for sublimation printing on polyester substrates.
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Parameter Recommended Range Notes

Heat Press Temperature 195 - 205°C (380 - 400°F)

Optimal temperature for

sublimation of the dye and

opening of polyester fibers.[4]

Pressing Time 45 - 60 seconds

Time may need to be adjusted

based on the thickness and

density of the substrate.[4]

Pressure Medium to firm

Ensures close contact

between the transfer paper

and the substrate for efficient

gas transfer.[4]

Substrate Requirement
100% Polyester or blends with

at least 65% polyester

The dye bonds with the

polymer fibers of polyester.[4]

Experimental Workflow Diagram
The following diagram illustrates the key stages of the sublimation transfer printing process.
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Sublimation Transfer Printing Workflow

Design Preparation
(High-Resolution Digital Image)

Printing on Transfer Paper
(Inkjet or Screen Printing)

Ink Formulation
(Disperse Orange 44 in a suitable vehicle)

Assembly
(Place transfer paper on substrate)

Substrate Preparation
(Pre-press polyester fabric to remove moisture)

Heat Transfer
(Apply heat and pressure)

Sublimation
(Dye converts to gas and penetrates substrate)

Cooling and Separation
(Remove transfer paper)

Final Product
(Printed Substrate)

Click to download full resolution via product page
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Caption: A flowchart illustrating the sequential steps of the sublimation transfer printing

process.

Detailed Experimental Protocol
This protocol provides a step-by-step guide for performing sublimation transfer printing with

Disperse Orange 44 in a laboratory setting.

5.1. Materials and Equipment

Disperse Orange 44 dye powder

Sublimation ink vehicle/base

Inkjet printer with piezoelectric printheads

Sublimation transfer paper

100% white polyester fabric (or other suitable polyester-coated substrate)

Heat press

Heat-resistant tape

Protective paper (e.g., parchment paper)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

5.2. Procedure

Ink Preparation:

Prepare a dispersion of Disperse Orange 44 in a suitable sublimation ink vehicle. The

concentration of the dye will influence the final color intensity. A starting concentration of 1-

5% (w/w) can be used and optimized as needed.

Ensure the particle size of the dispersed dye is sufficiently small (typically below 300 nm)

to prevent clogging of the printer nozzles.
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Design and Printing:

Create a high-resolution digital design using graphic software. For accurate color

representation, use a suitable color profile (e.g., RGB).[5]

Mirror the image horizontally before printing, as the transfer process will reverse the

image.[5]

Print the mirrored design onto the coated side of the sublimation transfer paper using an

inkjet printer filled with the prepared Disperse Orange 44 ink.

Allow the printed paper to dry completely.

Substrate Preparation:

Set the heat press to a temperature between 195-205°C (380-400°F).[4]

Place the polyester substrate on the heat press and cover with a sheet of protective paper.

Pre-press the substrate for 5-10 seconds to remove any moisture and to create a smooth

surface.[4]

Sublimation Transfer:

Place the printed transfer paper with the design facing down onto the pre-pressed

polyester substrate.

Secure the paper in place with heat-resistant tape to prevent shifting during the transfer,

which can cause "ghosting".[5]

Cover the assembly with a sheet of protective paper.

Close the heat press and apply medium to firm pressure for 45-60 seconds.[4]

Post-Transfer:

Once the pressing time is complete, carefully open the heat press.
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While still hot, peel away the transfer paper from the substrate in a smooth, consistent

motion.

Allow the printed substrate to cool completely. The dye is now permanently embedded in

the polyester fibers.[6]

Signaling Pathway and Molecular Interaction
Diagram
The following diagram illustrates the molecular process of dye sublimation and its interaction

with polyester fibers.
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Molecular Mechanism of Sublimation Transfer

Heat Press (195-205°C)

Solid Dye Particles
(on transfer paper)

Gaseous Dye Molecules

Sublimation

Polyester Fibers
(Polymers open)

Adsorption

Dye Penetration and Trapping

Diffusion

Cooled Polyester Fibers
(Polymers close, dye is encapsulated)

Cooling

Click to download full resolution via product page

Caption: A diagram showing the phase change of the disperse dye and its infusion into

polyester fibers under heat and pressure.

Fastness Properties of Disperse Orange 44
The durability of the printed color is critical. The following table provides typical fastness grades

for Disperse Orange 44 on polyester, based on AATCC standards.
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Fastness Test Grade (out of 5)

Washing Fastness 5

* Fading 4-5

* Staining

Light Fastness 5-6

Perspiration Fastness

* Fading 5

* Staining 4-5

Ironing Fastness

* Fading 5-6

* Staining 4-5

Source: World dye variety[2]

Conclusion
The sublimation transfer printing process using Disperse Orange 44 offers a reliable method

for creating high-quality, durable prints on polyester substrates. The protocols and data

presented here provide a foundation for researchers to adapt this technique for various

scientific applications, ensuring consistency and reproducibility. Careful control of the process

parameters is paramount to achieving optimal results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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